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Compound of Interest

Compound Name: 2,2-Dimethylaziridine

Cat. No.: B1330147

This technical guide provides a comprehensive overview of the key physical properties of 2,2-
Dimethylaziridine, with a specific focus on its boiling point and density. This document is
intended for researchers, scientists, and professionals in the field of drug development who
require accurate physical data and detailed experimental methodologies.

Physical Properties of 2,2-Dimethylaziridine

The physical characteristics of 2,2-Dimethylaziridine are crucial for its handling, application,
and integration into various chemical processes. The boiling point and density are fundamental
parameters for its purification, reaction engineering, and formulation development.

Data Summary

The experimentally determined boiling point and density of 2,2-Dimethylaziridine are
summarized in the table below. It is important to note that slight variations in these values can
be observed between different sources, which may be attributed to minor differences in
experimental conditions and sample purity.
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Physical Property Value Conditions Reference
Boiling Point 49 °C at 760 mmHg [1]

69-70 °C Not specified [2]

Density 0.78 g/cm?3 Not specified [1]

0.7902 g/cm3 at 24 °C [2]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of a liquid organic compound such as 2,2-Dimethylaziridine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[3][4] The capillary method using a Thiele tube is a common
and reliable technique for this determination.[3]

Apparatus:

e Thiele tube or oil bath

e Thermometer (calibrated)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)
e Stand and clamps

» High-boiling point oil (e.g., paraffin oil)

Procedure:
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Sample Preparation: Fill the small test tube to a depth of approximately 2-3 cm with 2,2-
Dimethylaziridine.

Capillary Insertion: Place the capillary tube, with its sealed end uppermost, into the test tube
containing the liquid.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.
The bulb of the thermometer should be level with the bottom of the test tube.

Heating: Suspend the assembly in a Thiele tube or an oil bath, ensuring that the heat-
transfer liquid is above the level of the sample in the test tube.

Observation: Heat the apparatus gently. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles
is observed. Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the liquid just begins to enter the capillary tube is the boiling point of
the substance.[3]

Recording: Record the temperature. For greater accuracy, the determination should be
repeated, and the average value taken.
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Apparatus Setup

Fill test tube with 2,2-Dimethylaziridine

Insert sealed capillary tube (open end down)

Attach test tube to thermometer

Suspend assembly in Thiele tube

Start Heating

ement

Gently heat the Thiele tube

Observe for a rapid, continuous stream of bubbles

Remove heat source

Record temperature when liquid enters capillary

Boiling Point
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Experimental Workflow for Boiling Point Determination.
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Determination of Density

The density of a substance is its mass per unit volume.[5] For a liquid, this can be determined
by accurately measuring the mass of a known volume.

Apparatus:

e Pycnometer or a graduated cylinder and an electronic balance
e Thermometer

o Water bath (for temperature control)

Procedure:

o Mass of Empty Container: Accurately weigh a clean, dry pycnometer or a graduated cylinder
on an electronic balance and record its mass (m1).[5]

» Volume Measurement: Fill the container with a known volume of 2,2-Dimethylaziridine (V).
If using a graduated cylinder, read the volume from the bottom of the meniscus.[5]

e Mass of Filled Container: Weigh the container with the liquid and record the total mass (mz2).

o Temperature Control: Measure and record the temperature of the liquid, as density is
temperature-dependent.

o Calculation: The mass of the liquid (m) is calculated as m = m2 - m1. The density (p) is then
calculated using the formula: p =m/ V.[5]

e Replication: For improved accuracy, the measurement should be repeated multiple times,
and the average density calculated.
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Mass Measurement

Weigh empty, dry graduated cylinder (m1)

Add a known volume (V) of 2,2-Dimethylaziridine

Weigh the filled graduated cylinder (m2)

Data Transfer

Calcu.#ation

Calculate mass of liquid: m =m2 - m1

:

Calculate density: p=m/V

Density

Final Density Value
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Experimental Workflow for Density Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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